Cas no 53508-35-3 (6-Hydroxy-3-oxoisovoacangine)

• Product Name: 6-Hydroxy-3-oxoisovoacangine
• CAS No: 53508-35-3
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 6766490
• Update Time: 2024-03-03

6-Hydroxy-3-oxoisovoacangine Chemical and Physical Properties

Names and Identifiers

• (-)-6-Hydroxy-3-oxoisovoacangine
• 6-Hydroxy-3-oxoisovoacangine

• Inchi： 1S/C22H26N2O5/c1-4-11-7-12-9-22(21(27)29-3)18-17(16(25)10-24(19(11)22)20(12)26)14-6-5-13(28-2)8-15(14)23-18/h5-6,8,11-12,16,19,23,25H,4,7,9-10H2,1-3H3/t11-,12+,16-,19-,22+/m0/s1
• InChI Key： SALCHJKMWLNFPY-SFJXGJRUSA-N
• SMILES： C12[C@@H](O)CN3C([C@@H]4C[C@@H]([C@H]3[C@](C4)(C(OC)=O)C=1NC1C=C(OC)C=CC=12)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• XLogP3: 1.653

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids